isomallotochromanol
isomallotochromanol
Brand Name:
Vulcanchem
CAS No.:
126026-32-2
VCID:
VC0154345
InChI:
InChI=1S/C24H28O9/c1-9-18(28)16(10(2)25)19(29)12(22(9)32-6)7-13-20(30)17(11(3)26)21(31)14-8-15(27)24(4,5)33-23(13)14/h15,27-31H,7-8H2,1-6H3
SMILES:
CC1=C(C(=C(C(=C1OC)CC2=C3C(=C(C(=C2O)C(=O)C)O)CC(C(O3)(C)C)O)O)C(=O)C)O
Molecular Formula:
C24H28O9
Molecular Weight:
460.5 g/mol
isomallotochromanol
CAS No.: 126026-32-2
Main Products
VCID: VC0154345
Molecular Formula: C24H28O9
Molecular Weight: 460.5 g/mol
| CAS No. | 126026-32-2 |
|---|---|
| Product Name | isomallotochromanol |
| Molecular Formula | C24H28O9 |
| Molecular Weight | 460.5 g/mol |
| IUPAC Name | 1-[3-[(6-acetyl-3,5,7-trihydroxy-2,2-dimethyl-3,4-dihydrochromen-8-yl)methyl]-2,6-dihydroxy-4-methoxy-5-methylphenyl]ethanone |
| Standard InChI | InChI=1S/C24H28O9/c1-9-18(28)16(10(2)25)19(29)12(22(9)32-6)7-13-20(30)17(11(3)26)21(31)14-8-15(27)24(4,5)33-23(13)14/h15,27-31H,7-8H2,1-6H3 |
| Standard InChIKey | XBXKUYYCBXJGEN-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=C(C(=C1OC)CC2=C3C(=C(C(=C2O)C(=O)C)O)CC(C(O3)(C)C)O)O)C(=O)C)O |
| Canonical SMILES | CC1=C(C(=C(C(=C1OC)CC2=C3C(=C(C(=C2O)C(=O)C)O)CC(C(O3)(C)C)O)O)C(=O)C)O |
| Synonyms | 6-acetyl-5,7-dihydroxy-8-(3-acetyl-2,4-dihydroxy-5-methyl-6-methoxybenzyl)-2,2-dimethyl-3-hydroxychroman isomallotochromanol |
| PubChem Compound | 159574 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume